N-[1-(hydrazinecarbonyl)-2-methylpropyl]adamantane-1-carboxamide

• IUPAC Name: N-(1-hydrazinyl-3-methyl-1-oxobutan-2-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C16H27N3O2/c1-9(2)13(14(20)19-17)18-15(21)16-6-10-3-11(7-16)5-12(4-10)8-16/h9-13H,3-8,17H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: ZNIFKGCHVVFEJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NN)NC(=O)C12CC3CC(C1)CC(C3)C2
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

“N-[1-(hydrazinecarbonyl)-2-methylpropyl]adamantane-1-carboxamide” is a chemical compound with the molecular formula C16H27N3O2 and a molecular weight of 293.411. It is an adamantane derivative, which are known for their unique structural, biological, and stimulus-responsive properties.

Synthesis Analysis

The synthesis of substituted adamantanes is often achieved via carbocation or radical intermediates that have unique stability and reactivity compared to simple hydrocarbon derivatives. A method of synthesis of N-aryladamantane-1-carboxamides involves reacting adamantane-1-carboxylic acid with aromatic amines in the presence of phosphorus trichloride.

Molecular Structure Analysis

Adamantane molecules can be described as the fusion of three cyclohexane rings. The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal. The structure of the compound is further modified by the addition of the hydrazinecarbonyl and 2-methylpropyl groups.

Chemical Reactions Analysis

The synthesis of substituted adamantanes involves a wide range of radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups.

Physical And Chemical Properties Analysis

Adamantane derivatives are known for their unique physical and chemical properties. They are characterized by a high degree of symmetry and are both rigid and virtually stress-free. The specific physical and chemical properties of “this compound” are not mentioned in the search results.

Scientific Research Applications

Metal Ion Detection and Sensing

• Application : Oprea1_795568-stabilized silver nanoparticles (1c-AgNPs) exhibit selective and sensitive detection of Hg²⁺ ions. .

Antibacterial Activity

• Application : 1c-AgNPs synthesized using Oprea1_795568 demonstrate potent antibacterial activity against Escherichia coli and Staphylococcus aureus. .

Nanoprobe Development

• Application : Oprea1_795568 can be conjugated with silver nanoparticles to create efficient and selective probes for trace-level detection of Hg²⁺ ions. .

Drug Delivery Systems

• Application : Oprea1_795568-based nanoparticles could serve as drug carriers due to their stability and biocompatibility. .

Materials Science

• Application : Investigate the use of Oprea1_795568 in designing functional materials, such as coatings, membranes, or catalysts. .

Hypoglycemic Agents

• Application : Explore derivatives of Oprea1_795568 for potential hypoglycemic activity. .

Mechanism of Action

While the specific mechanism of action for “N-[1-(hydrazinecarbonyl)-2-methylpropyl]adamantane-1-carboxamide” is not mentioned in the search results, adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials.

Future Directions

Adamantane derivatives have found practical application as drugs, polymeric materials, and thermally stable lubricants. The future research directions could involve exploring more applications of “N-[1-(hydrazinecarbonyl)-2-methylpropyl]adamantane-1-carboxamide” in various fields, including medicinal chemistry, catalyst development, and nanomaterials.